Cas no 1211588-75-8 (2-Benzoxazolecarboxylic acid, 6-(trifluoromethoxy)-)

• Product Name: 2-Benzoxazolecarboxylic acid, 6-(trifluoromethoxy)-
• CAS No: 1211588-75-8
• MF: C₉H₄F₃NO₄
• MW: 247.127573013306
• CID: 2108025
• Update Time: 2023-08-03

2-Benzoxazolecarboxylic acid, 6-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethoxy)benzo[d]oxazole-2-carboxylic acid
• 2-Benzoxazolecarboxylic acid, 6-(trifluoromethoxy)-

• Inchi： 1S/C9H4F3NO4/c10-9(11,12)17-4-1-2-5-6(3-4)16-7(13-5)8(14)15/h1-3H,(H,14,15)
• InChI Key： NERLJSSYJDITPI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)OC(C(=O)O)=N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• Topological Polar Surface Area: 72.6